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Abstract
Lactosazone, a carbohydrate derivative formed from the reaction of lactose with

phenylhydrazine, and its substituted analogues represent a class of compounds with significant

potential in medicinal chemistry. This technical guide provides a comprehensive overview of the

synthesis, physicochemical properties, and biological activities of lactosazone derivatives.

Detailed experimental protocols for their synthesis and evaluation are presented, alongside a

structured summary of their quantitative data to facilitate comparative analysis. This document

aims to serve as a valuable resource for researchers engaged in the discovery and

development of new therapeutic agents.

Introduction
Osazones are a class of carbohydrate derivatives formed when reducing sugars react with an

excess of phenylhydrazine at boiling temperatures.[1] This reaction, first developed by Emil

Fischer, is a classical method for the identification and characterization of monosaccharides

and reducing disaccharides.[1] Lactosazone, derived from the disaccharide lactose, is
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characterized by its unique crystalline structure, often described as "powder puff" or

"hedgehog-shaped" crystals.[2]

The core structure of lactosazone, featuring two phenylhydrazone moieties, provides a

versatile scaffold for chemical modification. By introducing various substituents on the phenyl

rings of the hydrazine reagent, a diverse library of lactosazone derivatives can be synthesized.

These modifications can significantly influence the physicochemical properties and biological

activities of the resulting compounds, making them interesting candidates for drug discovery

programs. Hydrazone derivatives, in general, are known to possess a wide range of

pharmacological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and

anticancer properties. This guide will delve into the specifics of lactosazone derivatives,

exploring their synthesis, properties, and potential therapeutic applications.

Synthesis of Lactosazone Derivatives
The synthesis of lactosazone and its derivatives is typically achieved through a condensation

reaction between lactose and a substituted or unsubstituted phenylhydrazine.

General Synthetic Workflow
The overall process for the synthesis and evaluation of lactosazone derivatives can be

summarized in the following workflow:
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Figure 1: General workflow for the synthesis and biological evaluation of lactosazone
derivatives.

Experimental Protocols
This protocol describes a conventional method for the synthesis of lactosazone.

Materials:

D-(+)-Lactose monohydrate

Phenylhydrazine hydrochloride

Sodium acetate

Glacial acetic acid

Distilled water

Ethanol (95%)

Beaker (250 mL)

Hot plate with magnetic stirrer

Water bath

Buchner funnel and flask

Filter paper

Melting point apparatus

Microscope

Procedure:

In a 250 mL beaker, dissolve 2.0 g of phenylhydrazine hydrochloride and 3.0 g of sodium

acetate in 20 mL of distilled water.
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Add 1.0 g of D-(+)-lactose monohydrate to the solution.

Add 1-2 mL of glacial acetic acid to the mixture.

Heat the mixture in a boiling water bath for 30-45 minutes with occasional stirring. The

formation of a yellow precipitate indicates the formation of lactosazone.

Allow the mixture to cool slowly to room temperature.

Collect the crystalline precipitate by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold distilled water.

Recrystallize the crude lactosazone from hot 95% ethanol to obtain purified crystals.

Dry the purified crystals and determine their melting point.

Observe the crystal shape under a microscope. Lactosazone typically forms characteristic

"powder puff" or "hedgehog-shaped" crystals.[2]

This protocol can be adapted for the synthesis of various substituted lactosazone derivatives

by using the corresponding substituted phenylhydrazine.

Materials:

D-(+)-Lactose monohydrate

4-Nitrophenylhydrazine hydrochloride

Sodium acetate

Glacial acetic acid

Distilled water

Ethanol (95%)

Standard laboratory glassware and equipment as listed in 2.2.1.
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Procedure:

Follow the same procedure as in 2.2.1, but replace phenylhydrazine hydrochloride with an

equimolar amount of 4-nitrophenylhydrazine hydrochloride.

The reaction conditions (temperature, time) may need to be optimized for different

substituted phenylhydrazines.

The color and morphology of the resulting crystals may vary depending on the substituent.

Physicochemical Properties
The introduction of different functional groups onto the phenyl rings of lactosazone can

significantly alter its physicochemical properties, such as melting point, solubility, and spectral

characteristics.

Physical Properties
The following table summarizes the expected physical properties of lactosazone and some of

its hypothetical derivatives. Note: The data for substituted derivatives are illustrative and would

need to be determined experimentally.

Derivative
Substituent
(R)

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearance

Lactosazone H C₂₄H₃₂N₄O₉ 520.53 ~200

Yellow

"powder puff"

crystals[2]

p-Nitro NO₂ C₂₄H₃₀N₆O₁₃ 610.53 -

Yellow to

orange

crystals

p-Chloro Cl
C₂₄H₃₀Cl₂N₄

O₉
589.42 -

Pale yellow

crystals

p-Methyl CH₃ C₂₆H₃₆N₄O₉ 548.59 -
Yellowish

crystals
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Spectral Data
The structural elucidation of lactosazone derivatives is confirmed through various

spectroscopic techniques.

3.2.1. Infrared (IR) Spectroscopy

Functional Group Characteristic Absorption (cm⁻¹)

O-H (hydroxyl) 3200-3600 (broad)

N-H (hydrazone) 3100-3300

C-H (aromatic) 3000-3100

C-H (aliphatic) 2850-2960

C=N (hydrazone) 1600-1650

C=C (aromatic) 1450-1600

C-O (hydroxyl, ether) 1000-1260

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of lactosazone derivatives are complex due to the large number

of protons and carbons in the sugar moieties. However, characteristic signals can be identified.

¹H NMR: Signals for aromatic protons typically appear in the range of δ 6.5-8.5 ppm. The

chemical shifts of these protons will be influenced by the nature and position of the

substituents on the phenyl rings. Protons of the sugar units will resonate in the upfield

region, typically between δ 3.0-5.5 ppm. The anomeric protons are often found in the range

of δ 4.5-5.5 ppm. Protons of the N-H groups of the hydrazone will appear as broad singlets,

and their chemical shift can be concentration and solvent dependent.

¹³C NMR: Aromatic carbons will show signals in the range of δ 110-150 ppm. The carbons of

the sugar moieties will resonate between δ 60-100 ppm. The anomeric carbons will typically

appear around δ 90-105 ppm. The C=N carbons of the hydrazone functionality will be

observed further downfield.
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3.2.3. Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for determining the molecular weight of the synthesized

lactosazone derivatives and for confirming their elemental composition through high-resolution

mass spectrometry (HRMS). The fragmentation pattern can also provide valuable structural

information.

Biological Properties and Applications
Hydrazone-containing compounds are a well-established class of biologically active molecules.

The incorporation of a carbohydrate moiety, such as in lactosazone derivatives, can enhance

their bioavailability and target specificity.

Antimicrobial Activity
Many hydrazone derivatives have been reported to exhibit significant antibacterial and

antifungal activities. The mechanism of action is often attributed to their ability to chelate metal

ions essential for microbial growth or to interfere with microbial metabolic pathways.

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the

synthesized lactosazone derivatives.

Materials:

Synthesized lactosazone derivatives

Bacterial and/or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida

albicans)

Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

Sterile 96-well microtiter plates

Spectrophotometer or microplate reader

Standard antibiotic/antifungal drugs (e.g., ciprofloxacin, fluconazole) as positive controls

Dimethyl sulfoxide (DMSO) as a solvent for the compounds
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Procedure:

Prepare a stock solution of each lactosazone derivative in DMSO (e.g., 10 mg/mL).

In a 96-well microtiter plate, perform serial two-fold dilutions of each compound in the

appropriate growth medium to achieve a range of concentrations.

Prepare a standardized inoculum of the test microorganism to a density of approximately 5 x

10⁵ CFU/mL.

Add the microbial inoculum to each well containing the serially diluted compounds.

Include a positive control (microorganism with no compound) and a negative control

(medium only) on each plate.

Incubate the plates at 37°C for 18-24 hours for bacteria or at 30-35°C for 24-48 hours for

fungi.

The MIC is determined as the lowest concentration of the compound that completely inhibits

the visible growth of the microorganism.

The following table presents hypothetical MIC values for a series of lactosazone derivatives

against common microbial pathogens to illustrate how such data would be presented.

Derivative Substituent (R)
S. aureus MIC
(µg/mL)

E. coli MIC
(µg/mL)

C. albicans
MIC (µg/mL)

Lactosazone H >128 >128 >128

p-Nitro NO₂ 32 64 128

p-Chloro Cl 16 32 64

p-Methyl CH₃ 64 128 >128

Ciprofloxacin - 0.5 0.25 NA

Fluconazole - NA NA 1
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Anticancer Activity
The cytotoxic potential of hydrazone derivatives against various cancer cell lines has been

extensively studied. Their mechanism of action can involve the induction of apoptosis, inhibition

of cell proliferation, and interference with cell cycle progression.

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used

to measure the cytotoxic effects of chemical compounds.

Materials:

Human cancer cell lines (e.g., MCF-7 breast cancer, HeLa cervical cancer)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Synthesized lactosazone derivatives

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Sterile 96-well cell culture plates

CO₂ incubator

Microplate reader

Procedure:

Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and

incubate for 24 hours to allow for cell attachment.

Prepare various concentrations of the lactosazone derivatives in the cell culture medium.

Replace the medium in the wells with the medium containing the different concentrations of

the compounds. Include a vehicle control (medium with DMSO) and a positive control (a

known anticancer drug).

Incubate the plate for 48-72 hours in a CO₂ incubator.
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Add MTT solution to each well and incubate for another 2-4 hours. During this time, viable

cells will reduce the yellow MTT to purple formazan crystals.

Add the solubilization solution to each well to dissolve the formazan crystals.

Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

The percentage of cell viability is calculated relative to the vehicle control, and the IC₅₀ value

(the concentration of the compound that inhibits 50% of cell growth) is determined.

The following table provides an example of how the IC₅₀ values of lactosazone derivatives

against different cancer cell lines could be summarized.

Derivative Substituent (R) MCF-7 IC₅₀ (µM) HeLa IC₅₀ (µM)

Lactosazone H >100 >100

p-Nitro NO₂ 25.5 32.8

p-Chloro Cl 15.2 21.7

p-Methyl CH₃ 45.8 55.1

Doxorubicin - 0.8 1.2

Structure-Activity Relationships and Signaling
Pathways
While specific signaling pathways for lactosazone derivatives are not yet well-elucidated,

general structure-activity relationship (SAR) trends for hydrazone derivatives can be

considered.

Structure-Activity Relationships (SAR)
The biological activity of lactosazone derivatives is highly dependent on the nature and

position of the substituents on the phenyl rings.
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Figure 2: Logical relationship in the structure-activity of lactosazone derivatives.

Lipophilicity: The introduction of lipophilic groups can enhance the ability of the compound to

cross cell membranes, which may lead to increased biological activity.

Electronic Effects: The presence of electron-withdrawing groups (e.g., -NO₂, -Cl) or electron-

donating groups (e.g., -CH₃, -OCH₃) can influence the electronic distribution within the

molecule, affecting its interaction with biological targets.

Steric Factors: The size and position of the substituents can also play a role in how the

molecule fits into the active site of a target enzyme or receptor.

Conclusion and Future Perspectives
Lactosazone derivatives represent a promising class of compounds for the development of

new therapeutic agents. Their straightforward synthesis and the potential for diverse structural

modifications make them an attractive scaffold for medicinal chemistry research. The data and

protocols presented in this guide provide a foundation for further investigation into the

biological activities of these compounds. Future research should focus on the synthesis of a

wider range of derivatives, comprehensive evaluation of their biological activities against a
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broader panel of targets, and elucidation of their mechanisms of action and specific signaling

pathways. Such studies will be crucial for unlocking the full therapeutic potential of

lactosazone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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